Cas no 204253-76-9 (2-Naphthalenemethanamine,1-amino-(9CI))

• Product Name: 2-Naphthalenemethanamine,1-amino-(9CI)
• CAS No: 204253-76-9
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 909737
• PubChem ID: 10877601
• Update Time: 2025-05-30

2-Naphthalenemethanamine,1-amino-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenemethanamine,1-amino-(9CI)
• 1-Amino-2-(aminomethyl)naphthalene
• DB-270601
• 2-(aminomethyl)naphthalen-1-amine
• 2-Naphthalenemethanamine, 1-amino-
• 204253-76-9

• Inchi： 1S/C11H12N2/c12-7-9-6-5-8-3-1-2-4-10(8)11(9)13/h1-6H,7,12-13H2
• InChI Key： UTGKVHBCDSSUCB-UHFFFAOYSA-N
• SMILES： NC1=C(CN)C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 172.100048391g/mol
• Monoisotopic Mass: 172.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalenemethanamine,1-amino-(9CI)

Comprehensive Overview of 2-Naphthalenemethanamine, 1-amino-(9CI) (CAS No. 204253-76-9)

2-Naphthalenemethanamine, 1-amino-(9CI) (CAS No. 204253-76-9) is a specialized organic compound belonging to the naphthalene derivative family. Its unique molecular structure, featuring both amino and naphthalene functional groups, makes it a subject of interest in pharmaceutical research, material science, and fine chemical synthesis. The compound's CAS number 204253-76-9 serves as a critical identifier for researchers and industry professionals seeking high-purity reagents or intermediates.

In recent years, the demand for naphthalene-based amines has surged due to their applications in advanced material design, particularly in organic electronics and optoelectronic devices. Researchers are exploring the potential of 1-amino-2-naphthalenemethanamine as a building block for conductive polymers or fluorescent probes, aligning with the global trend toward sustainable and energy-efficient technologies. The compound's aromatic amine moiety also positions it as a candidate for drug discovery, especially in targeting protein-protein interactions.

The synthesis of 2-Naphthalenemethanamine, 1-amino-(9CI) typically involves multi-step organic reactions, including reduction and protection-deprotection strategies. Analytical techniques like HPLC and NMR spectroscopy are essential for verifying its purity, a key concern for laboratories focused on high-throughput screening or catalysis studies. Notably, the compound's stability under ambient conditions makes it a practical choice for industrial-scale applications.

From an environmental perspective, the biodegradability and ecotoxicology profile of CAS 204253-76-9 are under investigation, reflecting the growing emphasis on green chemistry principles. Regulatory compliance, such as REACH registration, further ensures its safe handling in the European market. These factors contribute to its appeal in sectors prioritizing ESG (Environmental, Social, and Governance) criteria.

Emerging discussions in scientific forums highlight the role of naphthalene derivatives in COVID-19 research, particularly as potential antiviral scaffolds. While 204253-76-9 itself isn’t directly linked to such studies, its structural analogs demonstrate bioactivity against viral proteases, sparking curiosity about its unexplored pharmacological potential. This aligns with frequent search queries like "naphthalene amines in drug development" or "aromatic amines for antiviral agents."

For suppliers and distributors, accurate labeling of 1-amino-2-naphthalenemethanamine with its CAS No. 204253-76-9 is crucial for regulatory documentation and safety data sheets (SDS). The compound’s pricing trends correlate with raw material availability, especially petroleum-derived precursors, making it sensitive to fluctuations in the global chemical supply chain—a hot topic post-pandemic.

In summary, 2-Naphthalenemethanamine, 1-amino-(9CI) exemplifies the intersection of traditional organic chemistry and modern technological demands. Its versatility across industries—from agrochemicals to nanomaterials—ensures sustained relevance, while ongoing research continues to uncover novel applications. For detailed spectral data or synthetic protocols, peer-reviewed journals and patent databases remain invaluable resources.